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Compound of Interest

Compound Name: 4,5-Dimethyl-2-nitrobenzoic acid

Cat. No.: B1611096

This technical guide provides a comprehensive overview of the molecular structure, weight,
and physicochemical properties of 4,5-Dimethoxy-2-nitrobenzoic acid. It is intended for
researchers, scientists, and professionals in the field of drug development and organic
chemistry. This document also outlines a common experimental protocol for its synthesis.

Core Molecular Information

4,5-Dimethoxy-2-nitrobenzoic acid is an organic compound that serves as a versatile building
block in the synthesis of various pharmaceuticals and fine chemicals.[1] Its structure consists of
a benzoic acid core substituted with two methoxy groups and a nitro group.

The molecular formula for this compound is CoHoaNOs.[1][2] Based on this, the calculated
molecular weight is 227.17 g/mol .[1][2][3][4] The structural arrangement of the atoms is
depicted in the 2D chemical structure below.
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Physicochemical and Safety Data

A summary of the key quantitative data for 4,5-Dimethoxy-2-nitrobenzoic acid is presented in

the table below for easy reference and comparison. This data is crucial for its application in

experimental settings and for safety considerations.

Property Value Source
Molecular Weight 227.17 g/mol [1112113114]
Exact Mass 227.04298701 u [3]
Molecular Formula CoHoNOs [1112]
Melting Point 187-188 °C [3]
195-197 °C [4]

Boiling Point 409.51£45.0 °C at 760 mmHg [3]
Density 1.4+0.1 g/cm3 [3]

Flash Point 201.4+28.7 °C [3]

Water Solubility

Insoluble

[3]

Soluble in DMSO and

Solubility [3]
methanol

Appearance Yellow Crystalline Powder [3]

CAS Number 4998-07-6 [2][4]

Experimental Protocol: Synthesis of 4,5-Dimethoxy-
2-nitrobenzoic Acid

The following section details a common laboratory procedure for the synthesis of 4,5-

Dimethoxy-2-nitrobenzoic acid from 3,4-dimethoxy-6-nitrobenzaldehyde.[2]

Materials:

e 3,4-dimethoxy-6-nitrobenzaldehyde (10 g)
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o Water (20 mL)

e Methanol (30 mL)

e Acetic acid (3.5 mL)

e 30% Hydrogen peroxide (9 mL)

e Sodium chlorite (80% content, 9 g) dissolved in water (5 mL)

e Sodium bisulfite (10.5 g)

e Sodium hydroxide (6 g) dissolved in water (10 mL)

o Sulfuric acid

Procedure:

¢ In a suitable reaction vessel, combine 10 g of 3,4-dimethoxy-6-nitrobenzaldehyde with 20 mL
of water, 30 mL of methanol, and 3.5 mL of acetic acid.

 To this well-stirred mixture, add 9 mL of 30% hydrogen peroxide.

e Slowly add a solution of 9 g of sodium chlorite (80% content) in 5 mL of water.

e The reaction mixture is then gently warmed to approximately 50 °C while continuously
stirring. The progress of the reaction should be monitored.

o Upon completion of the reaction, add 10.5 g of sodium bisulfite to quench the reaction.

e The solvent is then evaporated to dryness.

e The resulting product is dissolved in a solution of 6 g of sodium hydroxide in 10 mL of water.

e The solution is filtered to remove any impurities.

o The filtrate is then acidified by the addition of sulfuric acid to a pH of 1, which precipitates the
product.
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» The precipitated 4,5-Dimethoxy-2-nitrobenzoic acid is collected by filtration, dried, and
weighed.

This protocol can yield approximately 10 g of the product, representing a 93% yield with a
purity of 99.5% as determined by high-performance liquid chromatography.[2]

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of 4,5-Dimethoxy-2-nitrobenzoic
acid as described in the experimental protocol.

Click to download full resolution via product page

Caption: Synthesis workflow for 4,5-Dimethoxy-2-nitrobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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